Cas no 18151-85-4 (2-Propenoic acid,2-methyl-, 3-(1,1,3,3,3-pentamethyl-1-disiloxanyl)propyl ester)

• Product Name: 2-Propenoic acid,2-methyl-, 3-(1,1,3,3,3-pentamethyl-1-disiloxanyl)propyl ester
• CAS No: 18151-85-4
• MF: C₁₂H₂₆O₃Si₂
• MW: 274.504045963287
• CID: 156958
• PubChem ID: 87476
• Update Time: 2025-04-19

2-Propenoic acid,2-methyl-, 3-(1,1,3,3,3-pentamethyl-1-disiloxanyl)propyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-, 3-(1,1,3,3,3-pentamethyl-1-disiloxanyl)propyl ester
• 3-[dimethyl(trimethylsilyloxy)silyl]propyl 2-methylprop-2-enoate
• 3-METHACRYLOXYPROPYLPENTAMETHYLDISILOXANE
• 3-METHACRYLOXYPROPYLPENTAMETHYLDISILOXANE(INHIBITED WITH MEHQ)
• (3-Methacryloyloxypropyl)pentamethyldisiloxane
• <1-(2-methylpropenoyloxy)propyl>pentamethyldisiloxane
• 3-(Pentamethyldisiloxanyl)propyl methacrylate
• EINECS 242-037-7
• NS00054046
• 2-Propenoic acid, 2-methyl-, 3-(1,1,3,3,3-pentamethyl-1-disiloxanyl)propyl ester
• methacryloxypropylpentamethyldisiloxane
• (3-Methacryloxypropyl)pentamethyldisiloxane
• 18151-85-4
• SCHEMBL35511
• MFCD00053687
• 3-(1,1,3,3,3-pentamethyldisiloxanyl)propyl methacrylate
• [3-(methacryloxy)propyl]pentamethyldisiloxane
• DTXSID5066322
• 2-Propenoic acid, 2-methyl-, 3-(pentamethyldisiloxanyl)propyl ester
• G86041
• NWBTXZPDTSKZJU-UHFFFAOYSA-N

• MDL： MFCD00053687
• Inchi： 1S/C12H26O3Si2/c1-11(2)12(13)14-9-8-10-17(6,7)15-16(3,4)5/h1,8-10H2,2-7H3
• InChI Key： NWBTXZPDTSKZJU-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(CCCOC(C(=C)C)=O)O[Si](C)(C)C

Computed Properties

• Exact Mass: 274.14200
• Monoisotopic Mass: 274.14204776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 0.901
• Boiling Point: 120 °C
• Flash Point: 110°C
• Refractive Index: 1.4340
• PSA: 35.53000
• LogP: 3.55240

2-Propenoic acid,2-methyl-, 3-(1,1,3,3,3-pentamethyl-1-disiloxanyl)propyl ester Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• TSCA：Yes